Cas no 1286732-27-1 (2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide)
2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide
- 4-Oxazolecarboxamide, 2-(benzoylamino)-N-(4,5-dimethyl-2-thiazolyl)-
- VU0533594-1
- 2-benzamido-N-(4,5-dimethylthiazol-2-yl)oxazole-4-carboxamide
- AKOS024533871
- 1286732-27-1
- F6154-0238
-
- Inchi: 1S/C16H14N4O3S/c1-9-10(2)24-16(17-9)20-14(22)12-8-23-15(18-12)19-13(21)11-6-4-3-5-7-11/h3-8H,1-2H3,(H,17,20,22)(H,18,19,21)
- InChI Key: KXKJKBHMNPKPAI-UHFFFAOYSA-N
- SMILES: O1C=C(C(NC2=NC(C)=C(C)S2)=O)N=C1NC(=O)C1=CC=CC=C1
Computed Properties
- Exact Mass: 342.07866149g/mol
- Monoisotopic Mass: 342.07866149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 125Ų
Experimental Properties
- Density: 1.435±0.06 g/cm3(Predicted)
- pka: 4.74±0.70(Predicted)
2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6154-0238-2μmol |
2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide |
1286732-27-1 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6154-0238-5μmol |
2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide |
1286732-27-1 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6154-0238-10μmol |
2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide |
1286732-27-1 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6154-0238-20μmol |
2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide |
1286732-27-1 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6154-0238-1mg |
2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide |
1286732-27-1 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6154-0238-2mg |
2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide |
1286732-27-1 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6154-0238-3mg |
2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide |
1286732-27-1 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6154-0238-4mg |
2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide |
1286732-27-1 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6154-0238-5mg |
2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide |
1286732-27-1 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6154-0238-10mg |
2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide |
1286732-27-1 | 10mg |
$79.0 | 2023-09-09 |
2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide
Comprehensive Overview of 2-Benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide (CAS No. 1286732-27-1)
The compound 2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide (CAS No. 1286732-27-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound combines a benzamido group with a 1,3-oxazole-4-carboxamide core, linked to a 4,5-dimethyl-1,3-thiazol-2-yl moiety, making it a versatile scaffold for drug discovery and development.
Researchers have shown increasing interest in heterocyclic compounds like 2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide due to their ability to interact with biological targets, such as enzymes and receptors. The presence of both oxazole and thiazole rings in its structure enhances its potential as a small-molecule inhibitor, a topic frequently searched in academic and industrial circles. Recent studies highlight its relevance in kinase inhibition and anti-inflammatory applications, aligning with current trends in precision medicine and targeted therapies.
The synthesis of CAS No. 1286732-27-1 involves multi-step organic reactions, including condensation and cyclization processes, to achieve high purity and yield. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound, ensuring its suitability for further research. Its molecular weight and solubility profile make it compatible with various experimental conditions, a detail often queried by synthetic chemists and pharmacologists.
In the context of drug discovery, 2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide has been explored for its structure-activity relationship (SAR) in modulating specific biological pathways. For instance, its thiazole component is known to contribute to binding affinity, while the oxazole ring may influence metabolic stability. Such insights are critical for optimizing lead compounds, a subject frequently discussed in medicinal chemistry forums and publications.
Beyond its pharmaceutical potential, this compound is also of interest in material science, where its aromatic and heterocyclic properties could be leveraged for designing functional materials. Searches for organic electronic materials and molecular sensors often intersect with studies on similar structures, highlighting its interdisciplinary relevance.
As the scientific community continues to explore CAS No. 1286732-27-1, questions about its toxicity profile, bioavailability, and scalable synthesis remain active areas of investigation. These topics align with broader industry demands for sustainable chemistry and green synthesis methods, which are increasingly prioritized in research funding and publications.
In summary, 2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide represents a promising candidate for both therapeutic and technological applications. Its structural complexity and functional diversity make it a valuable subject for ongoing research, addressing key challenges in modern chemistry and biology.
1286732-27-1 (2-benzamido-N-(4,5-dimethyl-1,3-thiazol-2-yl)-1,3-oxazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)